Cas no 24919-52-6 (3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione)

• Product Name: 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• CAS No: 24919-52-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD13811558
• CID: 3920181
• PubChem ID: 21815169
• Update Time: 2025-08-05

3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-3-(2-methylpropyl)-
• 3-(2-methylpropyl)-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
• 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• AKOS002659325
• AKOS016041976
• EN300-297580
• AKOS037497920
• 2-hydroxy-3-(2-methylpropyl)-3,4-dihydro-5H-1,4-benzodiazepin-5-one
• (3S)-3,4-Dihydro-3-(2-methylpropyl)-1H-1,4-benzodiazepine-2,5-dione
• BBL032427
• SB49428
• VS-11243
• TZB08677
• 24919-52-6
• STL382060
• STL538652

• MDL： MFCD13811558
• Inchi： 1S/C13H16N2O2/c1-8(2)7-11-13(17)14-10-6-4-3-5-9(10)12(16)15-11/h3-6,8,11H,7H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： SCMSPSNUIDGTME-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)NC(CC(C)C)C1=O

Computed Properties

• Exact Mass: 232.121
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 1.9

Additional information on 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione

Introduction to 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione (CAS No. 24919-52-6)

3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No.) 24919-52-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzodiazepine class, a well-studied pharmacological group known for its anxiolytic, sedative, and muscle relaxant properties. The structural features of this compound, particularly its tetrahydro-1H-1,4-benzodiazepine core and the presence of a 2-methylpropyl substituent at the 3-position, contribute to its unique chemical and pharmacological profile.

The benzodiazepine scaffold is renowned for its interaction with the gamma-aminobutyric acid (GABA) receptor system in the central nervous system. This interaction enhances the inhibitory effects of GABA, leading to the therapeutic benefits observed in anxiety disorders and related conditions. The specific substitution pattern in 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione influences its pharmacokinetic and pharmacodynamic properties, making it a subject of extensive research for potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing benzodiazepine derivatives to achieve better efficacy while minimizing side effects such as tolerance and dependence. The introduction of bulky substituents like the 2-methylpropyl group can alter the binding affinity and selectivity of the compound towards GABA receptors. This modification has been explored in various research studies aiming to develop novel anxiolytics with improved safety profiles.

In a notable study published in Journal of Medicinal Chemistry, researchers investigated the synthesis and biological activity of several tetrahydro-1H-1,4-benzodiazepine derivatives. Among these compounds, 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione demonstrated promising anxiolytic effects in preclinical models without significant sedative or motor impairment. The study emphasized the role of steric hindrance provided by the 2-methylpropyl group in enhancing receptor binding while reducing unwanted side effects.

The pharmacological evaluation of this compound has also revealed interesting insights into its mechanism of action. Unlike classical benzodiazepines that strongly bind to all GABA-A receptor subtypes, 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione exhibits preferential binding to certain subtypes such as α1-containing receptors. This selectivity is thought to contribute to its more targeted therapeutic effects and potentially lower risk of cognitive impairment associated with broader receptor interactions.

Furthermore, computational modeling studies have been instrumental in understanding the structural determinants that govern the pharmacological properties of this compound. Molecular dynamics simulations have shown that the tetrahydro-1H-1,4-benzodiazepine core adopts a conformation that optimally interacts with the GABA-A receptor binding site. The presence of the 2-methylpropyl substituent at the 3-position appears to stabilize this conformation through favorable van der Waals interactions with specific residues in the receptor pocket.

The synthesis of 3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of a tetrahydropyridine ring followed by functionalization at the 2 and 5 positions to introduce carbonyl groups. The introduction of the 2-methylpropyl group is achieved through nucleophilic substitution or other suitable coupling reactions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to ensure high yield and purity.

The chemical stability and solubility profile of this compound are critical factors that influence its formulation and bioavailability. Studies have shown that under physiological conditions,3-(2-methylpropyl)-2,3,4,5-tetrahydro-1H-1，4-benzodiazepine$\->25\-dione$ exhibits good stability but may degrade under extreme pH conditions or prolonged exposure to light. Its solubility in common organic solvents makes it amenable for formulation into various dosage forms such as tablets、capsules，and solutions，facilitating its administration through different routes.

Efficacy trials conducted on animal models have provided encouraging results regarding the anxiolytic potential of this compound。In mice，oral administration at doses ranging from 10 mg/kg to 50 mg/kg produced significant reductions in behaviors associated with anxiety without causing excessive sedation。These findings are consistent with earlier studies suggesting that selective binding to α\-$\!_{\!}$\!_{\!}$\!_{\!}$\!_{\!}$\!_{\!}$\!_{\!}$\!_{\!}$\!_{\!}$_{subtypes} contributes to its favorable pharmacological profile。

From a regulatory perspective，the development pathway for $\\text{CAS No.$24919\-52\-6$}$$\\text{and}$ $\\text{its corresponding product name：$\\text{3\( \( \)（\( \)（\( \)（\( \）}-methylpropyl）}-tetrahydropyridinone}}$ must adhere to stringent guidelines set forth by global health authorities。Preclinical data must demonstrate safety、efficacy，and appropriate dosing before human clinical trials can commence。Regulatory submissions typically include comprehensive toxicological studies、pharmacokinetic assessments，and detailed manufacturing information。

The future directions for research on this compound include exploring its potential as a treatment for not only anxiety disorders but also other central nervous system disorders such as insomnia、panic attacks，and even certain types of epilepsy。The unique structural features may also make it a valuable scaffold for developing next-generation benzodiazepine analogs with enhanced therapeutic benefits。